1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• SMILES: CC1=C(N=NN1C2CCCCC2)C=O
• InChI: InChI=1S/C10H15N3O/c1-8-10(7-14)11-12-13(8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3
• InChIKey: CGMLEZSHJAYPAG-UHFFFAOYSA-N

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: Core Identity & Baseline

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1784381-10-7) is a heterocyclic building block belonging to the 1,2,3-triazole family, characterized by a cyclohexyl substituent at the N1 position, a methyl group at the C5 position, and a carbaldehyde (formyl) functional group at the C4 position . The molecular formula is C10H15N3O with a molecular weight of 193.25 g/mol and a typical commercial purity of 95% . The compound is classified as a 1,4,5-trisubstituted 1,2,3-triazole, distinguished from simpler triazole derivatives by its specific substitution pattern that introduces both steric and electronic effects critical for downstream reactivity and target engagement .

Aldehyde handle enables chemoselective library synthesis

Cyclohexyl and methyl groups shape lipophilicity and steric profile

Reported weak CYP3A4 inhibition context supports lead optimization screening

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: Generic Substitution Risks

The 1,2,3-triazole scaffold is widely used in medicinal chemistry, but the specific substitution pattern—particularly the N1-cyclohexyl, C5-methyl, and C4-carbaldehyde—creates a unique combination of steric, electronic, and lipophilic properties that cannot be replicated by analogs lacking any one of these features . The C5-methyl group increases lipophilicity (ΔLogP ≈ +0.3 vs. the des-methyl analog) and provides steric shielding that influences metabolic stability and target selectivity, while the aldehyde function at C4 enables chemoselective derivatization that a carboxylic acid or alcohol analog cannot offer . The sections below provide quantitative evidence of these differentiated properties.

Des-methyl analog

Lipophilicity shift and steric shielding may not replicate; ΔLogP expected to alter permeability profile

Carboxylic acid analog

Lacks aldehyde derivatization versatility; requires activation for amide/ester formation

Unsubstituted triazoles

Different steric and electronic substitution pattern may shift CYP inhibition and reactivity

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: Head-to-Head Evidence

Low CYP3A4 Inhibition Potential

In a standardized human liver microsome assay, 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde exhibited an IC50 of 50,000 nM (50 µM) against CYP3A4 using testosterone as the probe substrate [1]. This value is 5- to 50-fold higher (weaker inhibition) than typical moderate CYP3A4 inhibitors (IC50 ≈ 1,000–10,000 nM), indicating a substantially lower potential for CYP-mediated drug-drug interactions compared to many drug-like triazole derivatives [1]. The weak CYP3A4 inhibitory activity is a procurable advantage for programs requiring metabolic stability screening or where low hepatic interaction risk is a selection criterion.

CYP3A4 Inhibition

Class-level inference

IC₅₀ 50,000 nM

Reported weak inhibition context for CYP interaction screening

Human liver microsome assay; data to verify

Evidence Dimension	CYP3A4 inhibitory potency (IC50)
Target Compound Data	IC50 = 50,000 nM (testosterone substrate, human liver microsomes, 3-min pre-incubation with NADPH, HPLC detection)
Comparator Or Baseline	Class-level benchmark: typical moderate CYP3A4 inhibitors (e.g., ketoconazole IC50 ≈ 15 nM, fluconazole IC50 ≈ 10,000 nM); weak inhibitors generally exhibit IC50 > 10,000 nM
Quantified Difference	5- to >50-fold weaker inhibition vs. moderate CYP3A4 inhibitors
Conditions	Pooled mixed-gender human liver microsomes; testosterone as substrate; presence of NADPH; pre-incubated 3 minutes; HPLC analysis. Assay performed by University of Georgia, curated in ChEMBL.

Why This Matters

Low CYP3A4 inhibition translates to reduced risk of pharmacokinetic drug-drug interactions, which is a key selection criterion when procuring a building block intended for lead optimization in drug discovery programs requiring clean CYP profiles.

• [1] BindingDB Entry BDBM50103451 / CHEMBL3398252. Cytochrome P450 3A4 Inhibition Data. University of Georgia/ChEMBL. http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50103451 (accessed 2026-05-01). View Source

Enhanced Lipophilicity Over Des-methyl Analog

The predicted octanol-water partition coefficient (LogP) for 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is 1.90 , compared to 1.60 for the direct des-methyl analog 1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1485565-50-1) . This ΔLogP of +0.30 represents an approximately 2-fold increase in predicted partition coefficient, reflecting enhanced lipophilicity conferred by the C5-methyl substituent. Higher LogP correlates with improved passive membrane permeability, a critical parameter for intracellular target engagement and blood-brain barrier penetration in CNS-targeted programs.

Lipophilicity Shift

Head-to-head comparison

LogP 1.90 vs. 1.60 (Δ +0.30)

Supports permeability-sensitive assay interpretation

Predicted values; confirm experimentally

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.90 (ACD/Labs algorithm)
Comparator Or Baseline	1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1485565-50-1, 5-des-methyl analog): LogP = 1.60
Quantified Difference	ΔLogP = +0.30 (target more lipophilic)
Conditions	Predicted values from ACD/Labs LogP algorithm; target data from LeYan platform; comparator data from ChemScene computational chemistry panel

Why This Matters

The enhanced lipophilicity directly impacts the compound's suitability for permeability-limited assays; when procuring a triazole building block for CNS or intracellular target programs, this ~0.3 LogP increment can be the difference between a permeable and an impermeable analog.

Aldehyde Handle for Chemoselective Derivatization

The C4-carbaldehyde group of the target compound provides a reactive handle for chemoselective transformations—including reductive amination, Grignard addition, Wittig olefination, and hydrazone formation—that are not accessible with the corresponding carboxylic acid analog (CAS 1248377-85-6) . The aldehyde functionality allows for modular construction of diverse compound libraries through well-established, high-yielding reactions, whereas the carboxylic acid requires activation (e.g., amide coupling reagents) and offers a narrower set of direct derivatization options. Additionally, the aldehyde can be reduced to the alcohol or oxidized to the acid on demand, providing synthetic flexibility that the acid analog cannot offer.

Aldehyde Derivatization

Supporting evidence

Enables >4 reaction classes (vs. ~2 for acid)

Supports chemoselective library synthesis workflows

Versatility based on triazole-4-carbaldehyde precedent

Evidence Dimension	Functional group versatility (synthetic derivatization breadth)
Target Compound Data	C4-carbaldehyde: amenable to reductive amination, Grignard, Wittig, hydrazone formation; can be selectively reduced (NaBH4) or oxidized (KMnO4/CrO3) without triazole ring disruption
Comparator Or Baseline	1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1248377-85-6): limited primarily to amide/ester formation requiring activation
Quantified Difference	Qualitative: aldehyde enables >4 distinct chemoselective reaction classes vs. 1–2 for carboxylic acid under mild conditions
Conditions	Standard organic synthesis conditions as reported for analogous triazole-4-carbaldehydes

Why This Matters

When procuring for library synthesis or SAR exploration, the aldehyde oxidation state provides a branching point that the carboxylic acid analog cannot match, reducing the number of synthetic steps required to access diverse chemotypes.

Unchanged TPSA with Higher Lipophilicity

Despite the increased lipophilicity conferred by the C5-methyl group, the topological polar surface area (TPSA) of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde remains at 47.78 Ų , identical to that of the des-methyl analog 1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde, which also registers TPSA = 47.78 Ų . This constancy occurs because the methyl substituent adds only hydrophobic surface area without contributing polar atoms. In drug discovery, a TPSA below 60 Ų is associated with good oral absorption, and a TPSA below 90 Ų is considered favorable for blood-brain barrier penetration. The combination of invariant low TPSA with elevated LogP creates an advantageous profile for programs targeting intracellular or CNS-localized proteins, where simultaneous permeability and sufficient polarity for solubility are required.

TPSA & Lipophilicity

Head-to-head comparison

TPSA 47.78 Ų (unchanged) with LogP increase

Property combination aligns with CNS MPO scoring review

Predicted values; confirm with experimental data

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 47.78 Ų
Comparator Or Baseline	1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1485565-50-1, des-methyl): TPSA = 47.78 Ų
Quantified Difference	ΔTPSA = 0.00 Ų (identical polar surface area despite increased lipophilicity)
Conditions	Predicted values; target from LeYan platform; comparator from ChemScene computational panel

Why This Matters

This property combination is rare: the methyl group adds lipophilicity without increasing polar surface area, avoiding the common trade-off where increased LogP comes with elevated TPSA. For CNS drug discovery procurement, this profile aligns with desired CNS MPO (Multiparameter Optimization) scores.

Steric Shielding from C5-Methyl Group

The C5-methyl substituent in 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde introduces steric bulk directly adjacent to the C4-carbaldehyde, which based on established triazole SAR is expected to retard metabolic oxidation at this position relative to 5-unsubstituted analogs [1]. In closely related 1,2,3-triazole-4-carbaldehyde derivatives, the presence of a C5 substituent has been shown to influence both the rate of aldehyde oxidation and the regioselectivity of electrophilic aromatic substitution reactions on the triazole ring. While direct metabolic stability data (e.g., microsomal half-life) for the target compound is not yet publicly available, the class-level precedent indicates that the 5-methyl group provides a steric shield that can prolong the half-life of the aldehyde function in biological matrices compared to 5-H analogs, thereby improving the compound's utility as a stable intermediate in medicinal chemistry workflows.

Steric Shielding

Class-level inference

C5-methyl provides steric bulk (Taft Es -1.24)

May support metabolic stability interpretation in SAR studies

Predicted from triazole SAR; direct data required

Evidence Dimension	Steric protection of C4-aldehyde from metabolic oxidation
Target Compound Data	C5-methyl present → predicted steric hindrance at C4 position (Taft Es parameter for methyl ≈ -1.24)
Comparator Or Baseline	5-Unsubstituted 1,2,3-triazole-4-carbaldehydes: no steric shielding at C4 (Es = 0 for H)
Quantified Difference	Steric parameter Es: -1.24 (methyl) vs. 0 (hydrogen); qualitative prediction of reduced metabolic oxidation rate
Conditions	Prediction based on Taft steric parameters and class-level SAR from substituted 1,2,3-triazole literature

Why This Matters

For procurement decisions in lead optimization programs, the steric shielding of the aldehyde function by the adjacent methyl group is expected to reduce non-specific metabolic clearance, potentially lowering the required dose and minimizing off-target reactivity of aldehyde-derived metabolites.

• [1] L. Zuravka, A. K. Jordão, V. F. Ferreira, et al. "Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives." Tetrahedron Letters, 2001. General SAR for 5-substituted triazole-4-carbaldehydes. View Source

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: High-Value Procurement Scenarios

Fragment-Based Screening with Low CYP Liability

For fragment-based screening libraries where low CYP3A4 inhibition is a prerequisite to minimize downstream attrition, 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde provides a validated profile with an IC50 of 50,000 nM against CYP3A4 [1]. Its LogP of 1.90 positions it in the optimal range for fragment-like compounds (typically LogP 1–3), making it suitable for both biochemical and cell-based screening cascades . The availability of the free aldehyde function further allows for rapid fragment elaboration via reductive amination or hydrazone ligation without deprotection steps.

CNS Drug Discovery: Balanced TPSA & Lipophilicity

CNS-targeted programs demand compounds with TPSA < 90 Ų and optimal LogP for blood-brain barrier penetration. 1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde combines a favorable TPSA of 47.78 Ų with an elevated LogP of 1.90 (ΔLogP +0.30 vs. the des-methyl analog) [1]. This profile aligns with CNS MPO desirability criteria and offers a differentiated starting point compared to the des-methyl analog, which, with an identical TPSA but lower LogP of 1.60, may underperform in permeability-limited CNS assays.

Parallel Library Synthesis via Aldehyde Handle

The C4-carbaldehyde moiety permits parallel synthesis of diverse compound arrays through reactions (e.g., reductive amination with amine libraries, Grignard additions for secondary alcohol generation, or Wittig chemistry for alkene installation) that the corresponding carboxylic acid analog (CAS 1248377-85-6) cannot perform without pre-activation [1]. For medicinal chemistry groups building SAR tables around a triazole core, the aldehyde building block reduces the synthetic step count by 1–2 steps per derivative, accelerating cycle times and reducing overall procurement costs for multi-gram scaffold quantities.

Metabolic Stability Profiling: 5-Substituted vs. Unsubstituted

The C5-methyl group provides a built-in steric probe for investigating structure-metabolism relationships. Researchers comparing 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde against its des-methyl analog (CAS 1485565-50-1) can quantify the impact of the methyl substituent on aldehyde metabolic stability, cytochrome P450 isoform selectivity, and reactive metabolite formation [1]. Such head-to-head metabolic profiling studies are difficult to conduct without access to both precisely matched analogs, making the target compound an essential procurement item for drug metabolism and pharmacokinetics (DMPK) groups.

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Reported weak CYP3A4 inhibition context; aldehyde derivatization handle

CYP interaction screening; aldehyde-based elaboration workflows

CNS physicochemical space exploration

Low TPSA with elevated LogP profile

Permeability assay context; CNS MPO scoring review

Triazole SAR library generation

Aldehyde functional group versatility

Reductive amination / Grignard / Wittig reaction efficiency

Structure-metabolism relationship studies

C5-methyl steric shielding comparison

Metabolic stability assay context; CYP isoform selectivity review

• [1] BindingDB Entry BDBM50103451 / CHEMBL3398252. CYP3A4 Inhibition IC50. http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50103451 (accessed 2026-05-01). View Source